Cas no 868978-91-0 (4-fluoro-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide)

4-fluoro-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide is a specialized organic compound with distinct structural features. It exhibits high purity and stability, making it suitable for various chemical applications. The presence of a trifluoromethyl group and a sulfonamide moiety contributes to its unique reactivity and solubility properties, offering potential advantages in pharmaceutical research and material science.
4-fluoro-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide structure
868978-91-0 structure
Product Name:4-fluoro-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
CAS No:868978-91-0
MF:C17H15F4N3O2S
MW:401.378516435623
CID:5805120
PubChem ID:7150791
Update Time:2025-10-31

4-fluoro-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-3-(trifluoromethyl)benzenesulfonamide
    • 4-fluoro-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
    • F1840-0096
    • AKOS024613844
    • CHEMBL1464246
    • SR-01000016574
    • SR-01000016574-1
    • ZINC04248501
    • 868978-91-0
    • 4-fluoro-N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)-3-(trifluoromethyl)benzenesulfonamide
    • SMR000127241
    • HMS2245J15
    • MLS000529687
    • 4-fluoro-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide
    • Inchi: 1S/C17H15F4N3O2S/c1-11-5-7-24-10-12(23-16(24)8-11)4-6-22-27(25,26)13-2-3-15(18)14(9-13)17(19,20)21/h2-3,5,7-10,22H,4,6H2,1H3
    • InChI Key: KWCCNVLHLXNSOG-UHFFFAOYSA-N
    • SMILES: C1(S(NCCC2=CN3C(=N2)C=C(C)C=C3)(=O)=O)=CC=C(F)C(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 401.08211055g/mol
  • Monoisotopic Mass: 401.08211055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 71.8Ų

4-fluoro-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-3-(trifluoromethyl)benzene-1-sulfonamide Pricemore >>

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